2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-1-(4-nitrophenyl)ethanone
Overview
Description
Scientific Research Applications
Synthesis and Reactivity
- The compound can be involved in reactions allowing for the convenient synthesis of various heterocyclic compounds. For example, a study by (Androsov et al., 2010) explored the synthesis of 3-aminobenzo[b]thiophenes, demonstrating the potential of using such compounds in creating new chemical entities.
- In another research, (A. S. Hotsulia & S. O. Fedotov, 2020) analyzed the properties and synthesis methods for compounds containing 1,2,4-triazole and 1,3,4-thiadiazole fragments, indicating the relevance of such compounds in medicinal chemistry.
Applications in Drug Synthesis and Disease Research
- A study by (Chitra et al., 2011) synthesized 3-heteroarylthioquinoline derivatives from 2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-1-aryl-1-ethanone. These compounds showed notable in vitro activity against Mycobacterium tuberculosis, highlighting their potential in tuberculosis treatment research.
- Another research focusing on antituberculosis activity was conducted by (Foroumadi et al., 2004), where derivatives of 1,3,4-thiadiazole showed varying degrees of effectiveness against Mycobacterium tuberculosis.
Anticancer and Antiviral Potential
- Compounds synthesized using 2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-1-(4-nitrophenyl)ethanone derivatives have shown promising anticancer properties. For instance, (Qin et al., 2020) synthesized novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety, which displayed significant inhibitory activity against certain cancer cell lines.
- In the context of antiviral research, (Rashdan et al., 2021) synthesized novel compounds forpotential use against COVID-19. These 1,3,4-thiadiazole-1,2,3-triazole hybrids showed good docking scores against the main coronavirus protease, indicating their potential as antiviral agents.
Synthesis of Analgesics and Anticonvulsants
- The synthesis of novel compounds using 1,3,4-thiadiazole derivatives has also been explored for potential analgesic properties. A study by (Önkol et al., 2004) reported the synthesis of derivatives showing significant antinociceptive activity.
- Additionally, (Rajak et al., 2009) and (Rajak et al., 2010) investigated the anticonvulsant potential of certain 1,3,4-thiadiazole derivatives, showing marked efficacy in related models.
Miscellaneous Applications
- The versatility of 1,3,4-thiadiazole compounds in synthesizing various bioactive molecules is further demonstrated in studies such as (Joseph et al., 2013), where derivatives showed both anticancer and antioxidant activities.
- In the field of antibacterial research, (Gurunani et al., 2022) synthesized Sparfloxacin derivatives, demonstrating moderate antibacterial activity against certain bacterial strains.
Future Directions
Properties
IUPAC Name |
2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]-1-(4-nitrophenyl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O3S2/c1-7-12-13-11(19-7)18-6-10(15)8-2-4-9(5-3-8)14(16)17/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMPWPHHRHSCHID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)SCC(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
10.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24787466 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.